Cas no 1227590-07-9 (5-broMo-6-fluoropicolinonitrile)

5-broMo-6-fluoropicolinonitrile structure
1227590-07-9 structure
Product Name:5-broMo-6-fluoropicolinonitrile
CAS No:1227590-07-9
MF:C7H4BrFN2
MW:215.022463798523
MDL:MFCD16608704
CID:2093242
Update Time:2023-11-19

5-broMo-6-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
    • 5-bromo-6-fluoropicolinonitrile
    • 2-(5-Bromo-6-fluoropyridin-3-yl)acetonitrile
    • 5-Bromo-6-fluoropyridine-3-acetonitrile
    • CID 91809536
    • 3-Pyridineacetonitrile, 5-bromo-6-fluoro-
    • 5-broMo-6-fluoropicolinonitrile
    • MDL: MFCD16608704
    • Inchi: 1S/C7H4BrFN2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1H2
    • InChI Key: XPEIKSGOKDHVDP-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(=C1)CC#N)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Topological Polar Surface Area: 36.7

5-broMo-6-fluoropicolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026000078-1g
5-Bromo-6-fluoropyridine-3-acetonitrile
1227590-07-9 97%
1g
$530.79 2023-09-03
Chemenu
CM280043-1g
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
1227590-07-9 95%
1g
$351 2022-06-13
Chemenu
CM280043-1g
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
1227590-07-9 95%
1g
$351 2021-08-18
Cooke Chemical
BD2624348-1g
2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
1227590-07-9 95+%
1g
RMB 2340.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1762681-1g
2-(5-Bromo-6-fluoropyridin-3-yl)acetonitrile
1227590-07-9 98%
1g
¥4347.00 2024-08-09
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.